Cas no 108214-32-0 (Eicosanoic acid,[(3bS,5aS,7R,8S,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-yl]methylester (9CI))

• Product name: Eicosanoic acid,[(3bS,5aS,7R,8S,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-yl]methylester (9CI)
• CAS No: 108214-32-0
• MF: C₄₀H₆₄O₄
• MW: 608.93400
• CID: 127860
• PubChem ID: 98053269

Eicosanoic acid,[(3bS,5aS,7R,8S,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-yl]methylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Eicosanoic acid,[(3bS,5aS,7R,8S,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-yl]methylester (9CI)
• KAHWEOL EICOSANATE
• ((3bR,5aS,7S,8S,10aS,10bR)-7-hydroxy-10b-methyl-3b,4,5,6,7,8,9,10,10a,10b-decahydro-5a,8-methanocyclohepta[5,6]naphtho[2,1-b]furan-7-yl)methyl icosanoate
• J-002075
• 108214-32-0
• J002075
• [(1S,4R,12R,13S,16S,17S)-17-hydroxy-12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6,10-trien-17-yl]methyl icosanoate
• J 002075

• Inchi： InChI=1S/C40H64O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-37(41)44-31-40(42)30-39-27-23-34-33-25-28-43-35(33)24-26-38(34,2)36(39)22-21-32(40)29-39/h24-26,28,32,34,36,42H,3-23,27,29-31H2,1-2H3/t32-,34+,36-,38+,39+,40-/m1/s1
• InChI Key： BPMBWEOACWITBW-TWNHLSQWSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCC(OC[C@]1([C@@H]2CC[C@@H]3[C@@]4(C)C=CC5=C(C=CO5)[C@@H]4CC[C@]3(C2)C1)O)=O

Computed Properties

• Exact Mass: 608.48000
• Monoisotopic Mass: 608.48046052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 21
• Complexity: 915
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.5
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 59.67000
• LogP: 11.31250